Cas no 23586-89-2 (3-Pyridinecarboxylicacid, 5-fluoro-, 1,6-hexanediyl ester (9CI))

• Product Name: 3-Pyridinecarboxylicacid, 5-fluoro-, 1,6-hexanediyl ester (9CI)
• CAS No: 23586-89-2
• MF: C₁₈H₁₈F₂N₂O₄
• MW: 364.343331813812
• CID: 257236
• PubChem ID: 211815
• Update Time: 2025-04-19

3-Pyridinecarboxylicacid, 5-fluoro-, 1,6-hexanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 5-fluoro-, 1,6-hexanediyl ester (9CI)
• 6-(5-fluoropyridine-3-carbonyl)oxyhexyl 5-fluoropyridine-3-carboxylate
• BRN 0497123
• 3-Pyridinecarboxylic acid, 5-fluoro-, 1,6-hexanediyl ester
• 23586-89-2
• DTXSID10178229
• 1,6-Hexanediyl 5-fluoro-3-pyridinecarboxylate
• 1,6-Hexanediol, bis(5-fluoronicotinate)

• Inchi： 1S/C18H18F2N2O4/c19-15-7-13(9-21-11-15)17(23)25-5-3-1-2-4-6-26-18(24)14-8-16(20)12-22-10-14/h7-12H,1-6H2
• InChI Key： JYLMYTKLNCGRFX-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C(=O)OCCCCCCOC(C1C=NC=C(C=1)F)=O

Computed Properties

• Exact Mass: 364.12354
• Monoisotopic Mass: 364.12346338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 78.38